Cas no 66346-01-8 (1-(4-Chlorophenyl)-4,4-dimethyl-3-pentanone)

• Product Name: 1-(4-Chlorophenyl)-4,4-dimethyl-3-pentanone
• CAS No: 66346-01-8
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 58460
• PubChem ID: 94617
• Update Time: 2025-04-18

1-(4-Chlorophenyl)-4,4-dimethyl-3-pentanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-4,4-dimethylpentan-3-one
• 1-(4-Chlorophenyl)-4,4-dimethyl-3-pentanone
• 4-diMethyl-3-pentanone
• hwg1608-alkylketon
• t-butyl-4-chlorophenethylketone
• tebuconazole impurity 1
• CHEMBL3183810
• AC-14187
• SCHEMBL454778
• DTXSID7028300
• CAS-66346-01-8
• Tox21_301988
• 3-Pentanone, 1-(4-chlorophenyl)-4,4-dimethyl-
• 4-Chlorobenzylpinacolone
• 1-(4-Chloro-phenyl)-4,4-dimethyl-pentan-3-one
• 5-(4-chlorophenyl)- 2,2-dimethylpentan-3-one
• J-503283
• EN300-54993
• ILQGIJDYSLHIOX-UHFFFAOYSA-N
• Z94601151
• NS00002429
• AMY25753
• 66346-01-8
• DTXCID408300
• 4,4-Dimethyl-1-(p-chlorophenyl)-3-pentanone
• UNII-E3F88HO81Q
• MFCD00270771
• AS-10844
• NCGC00255248-01
• 1-(4-chlorophenyl)-4,4-dimethyl-pentan-3-one
• Q27276823
• AKOS001124161
• Methyl2-bromomethyl-5-fluorobenzoate
• FT-0641062
• E3F88HO81Q
• G78150
• DB-018561

• MDL： MFCD00270771
• Inchi： 1S/C13H17ClO/c1-13(2,3)12(15)9-6-10-4-7-11(14)8-5-10/h4-5,7-8H,6,9H2,1-3H3
• InChI Key： ILQGIJDYSLHIOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.09700
• Monoisotopic Mass: 224.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.1
• Melting Point: 18ºC
• Boiling Point: 297.4 °C at 760 mmHg
• Flash Point: 178.9 °C
• Refractive Index: 1.51
• PSA: 17.07000
• LogP: 3.88780

1-(4-Chlorophenyl)-4,4-dimethyl-3-pentanone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature